Cas no 54955-42-9 (2-Hydroxy-2-(thien-2-yl)-propionic acid)

• Product Name: 2-Hydroxy-2-(thien-2-yl)-propionic acid
• CAS No: 54955-42-9
• MF: C₇H₈O₃S
• MW: 172.201621055603
• CID: 353218
• PubChem ID: 11521158
• Update Time: 2024-03-01

2-Hydroxy-2-(thien-2-yl)-propionic acid Chemical and Physical Properties

Names and Identifiers

• 2-Thiopheneacetic acid, a-hydroxy-a-methyl-
• 2-hydroxy-2-(thiophen-2-yl)propanoic acid
• 2-hydroxy-2-(thien-2-yl)-propionic acid
• IDYJVRNEEPLUCO-UHFFFAOYSA-N
• 2-hydroxy-2-(2-thienyl)propanoic acid
• 2-hydroxy-2-(thien-2-yl)propionic acid
• 2-Hydroxy-2-(thien-2-yl)-propionic acid

• Inchi： 1S/C7H8O3S/c1-7(10,6(8)9)5-3-2-4-11-5/h2-4,10H,1H3,(H,8,9)
• InChI Key： IDYJVRNEEPLUCO-UHFFFAOYSA-N
• SMILES： S1C=CC=C1C(C(=O)O)(C)O

Computed Properties

• Exact Mass: 172.01941529g/mol
• Monoisotopic Mass: 172.01941529g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 171
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 85.8
• XLogP3: 0.7

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Hydroxy acids and derivatives Alpha hydroxy acids and derivatives